Cas no 518979-03-8 (methyl 2-(3-chloro-2-methoxyphenyl)acetate)

Methyl 2-(3-chloro-2-methoxyphenyl)acetate is a versatile chemical intermediate used in organic synthesis and pharmaceutical applications. Its structure features a chloro-substituted aromatic ring and a methoxy group, enhancing reactivity in electrophilic and nucleophilic substitution reactions. The ester functionality allows for further derivatization, making it valuable in constructing complex molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined purity and consistent performance make it suitable for research and industrial-scale processes. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents offers synthetic flexibility, enabling precise modifications in target molecule synthesis.
methyl 2-(3-chloro-2-methoxyphenyl)acetate structure
518979-03-8 structure
Product Name:methyl 2-(3-chloro-2-methoxyphenyl)acetate
CAS No:518979-03-8
MF:C10H11ClO3
MW:214.645542383194
MDL:MFCD18398982
CID:4016631
Update Time:2025-05-20

methyl 2-(3-chloro-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-chloro-2-methoxy-, methyl ester
    • methyl 2-(3-chloro-2-methoxyphenyl)acetate
    • MDL: MFCD18398982
    • Inchi: 1S/C10H11ClO3/c1-13-9(12)6-7-4-3-5-8(11)10(7)14-2/h3-5H,6H2,1-2H3
    • InChI Key: ULXKFDVETMMEAD-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)=O)=CC=CC(Cl)=C1OC

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 272.9±25.0 °C(Predicted)

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Additional information on methyl 2-(3-chloro-2-methoxyphenyl)acetate

Comprehensive Overview of Methyl 2-(3-Chloro-2-Methoxyphenyl)Acetate (CAS No. 518979-03-8)

Methyl 2-(3-chloro-2-methoxyphenyl)acetate (CAS No. 518979-03-8) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This ester derivative, characterized by its chloro and methoxy functional groups, has garnered significant attention in recent years due to its role as a key intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "methyl 2-(3-chloro-2-methoxyphenyl)acetate synthesis," "CAS 518979-03-8 uses," and "3-chloro-2-methoxyphenyl acetate derivatives," reflecting its growing relevance in synthetic chemistry.

The compound's molecular structure, featuring a phenylacetate backbone substituted with a chloro group at the 3-position and a methoxy group at the 2-position, contributes to its unique reactivity and stability. This structural motif is often explored in drug discovery, particularly in the design of nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis methods for methyl 2-(3-chloro-2-methoxyphenyl)acetate, aligning with global demands for sustainable manufacturing practices.

In the agrochemical sector, methyl 2-(3-chloro-2-methoxyphenyl)acetate serves as a precursor for herbicides and plant growth regulators. Its chlorinated aromatic moiety is particularly valuable for modifying the physicochemical properties of target molecules, enhancing their bioavailability and environmental persistence. Queries such as "methyl 2-(3-chloro-2-methoxyphenyl)acetate in crop protection" and "CAS 518979-03-8 solubility" are common among agroscientists optimizing formulations for field applications.

Analytical characterization of CAS No. 518979-03-8 typically involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are crucial for quality control in industrial production, where purity standards often exceed 98%. The compound's spectral data and chromatographic behavior are frequently documented in chemical databases, supporting its identification in complex matrices.

Recent patent literature highlights innovative applications of methyl 2-(3-chloro-2-methoxyphenyl)acetate in material science, particularly in the development of liquid crystal displays (LCDs) and organic semiconductors. Its ability to modulate electronic properties through π-conjugation makes it attractive for optoelectronic devices. This interdisciplinary potential explains rising searches for "518979-03-8 in electronics" and "methoxyphenyl acetate conductivity" across scientific platforms.

From a regulatory perspective, methyl 2-(3-chloro-2-methoxyphenyl)acetate is generally regarded as safe for industrial handling when proper precautions are observed. Material safety data sheets (MSDS) emphasize standard organic chemical protocols, with no significant ecological toxicity reported under normal use conditions. However, researchers increasingly investigate its biodegradation pathways to address environmental sustainability concerns—a topic generating queries like "3-chloro-2-methoxyphenyl acetate environmental fate."

The global market for CAS 518979-03-8 reflects steady growth, driven by expanding applications in Asia-Pacific pharmaceutical hubs and European specialty chemical industries. Suppliers frequently list technical specifications including melting point (typically 45-48°C), boiling point (approximately 280°C at 760 mmHg), and storage conditions (recommended at 2-8°C under inert atmosphere). These parameters are critical for logistics planning and feature prominently in procurement-related searches.

Future research directions for methyl 2-(3-chloro-2-methoxyphenyl)acetate may explore its potential in catalyzed cross-coupling reactions or as a scaffold for metal-organic frameworks (MOFs). The compound's structural flexibility positions it well for emerging technologies in green catalysis and molecular recognition systems. Such prospects continue to fuel academic and industrial interest, ensuring 518979-03-8 remains a compound of significant scientific and commercial value in coming decades.

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